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Compound of Interest

Compound Name: Propargyl acrylate

Cat. No.: B077110 Get Quote

Technical Guide: Propargyl Acrylate
For Researchers, Scientists, and Drug Development Professionals

This document provides core technical data and physical properties of propargyl acrylate, a

valuable monomer in the synthesis of specialty polymers and a reagent in pharmaceutical

intermediate development.[1][2]

Core Chemical Information
Propargyl acrylate is an organic compound notable for its dual functionality, incorporating both

an acrylate group and a terminal alkyne (propargyl group).[1] This structure allows it to

participate in a variety of polymerization and click chemistry reactions. Its chemical formula is

C₆H₆O₂ and its linear formula is CH₂=CHCO₂CH₂C≡CH.[3][4] The molecular weight of

propargyl acrylate is 110.11 g/mol .[3][4][5][6]

Physicochemical Properties
A summary of key quantitative data for propargyl acrylate is presented below. This data is

essential for handling, reaction setup, and safety considerations.
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Property Value Source

Molecular Formula C₆H₆O₂ [3][5][7][8]

Molecular Weight 110.11 g/mol [3][4][5][6]

CAS Number 10477-47-1 [3][5][7]

Density 0.997 g/mL at 25 °C [2][4][7][8]

Boiling Point 142-143 °C [2][4][7][8]

Refractive Index n20/D 1.447 [2][4][7][8]

Flash Point 43.3 °C (109.9 °F) [4]

Applications and Reactivity
Propargyl acrylate's unique structure makes it a versatile building block in polymer science

and organic synthesis.

Monomer for Specialty Polymers: It is primarily used as a monomer in polymerization

processes to produce specialty polymers and resins.[1] The propargyl group can be used for

post-polymerization modification, allowing for the creation of functional materials.

Cross-linking and Copolymerization: The compound's reactivity is valuable for developing

coatings, adhesives, and sealants.[1]

Pharmaceutical Intermediates: It is employed as an intermediate in the synthesis of

pharmaceuticals and has been used in the preparation of lipid nanoparticles for siRNA

delivery.[2]

Safety and Handling
Propargyl acrylate is classified as a flammable liquid and vapor.[3] It is also known to cause

skin and serious eye irritation.[3] Appropriate personal protective equipment, including gloves

and eye protection, should be used when handling this chemical.[4] It should be kept away

from sources of ignition.[8]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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